4-Chlorobenzenesulfenylchloride

• CAS No.: 933-01-7
• Molecular Formula: C6H4Cl2S
• Molecular Weight: 179.07 g/mol
• IUPAC Name: (4-chlorophenyl) thiohypochlorite
• InChI: InChI=1S/C6H4Cl2S/c7-5-1-3-6(9-8)4-2-5/h1-4H
• InChI Key: WVTOJNFZIVWNIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCl)Cl

Description

4-Chlorobenzenesulfenylchloride is a useful research compound. Its molecular formula is C6H4Cl2S and its molecular weight is 179.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chlorothiophenol, 1 (20.15 g, 0.139 mol) in 170 mL of anhydrous carbon tetrachloride was placed in a 0.5 L 3-neck round bottom flask equipped with a magnetic stirrer, thermocouple, addition funnel, nitrogen line, heating mantle, condenser and caustic scrubber to absorb acidic gases (SO2 and HCl). A catalytic amount of pyridine (3 mL) was added to the solution, and the flask's content was chilled to ˜10° C. Sulfuryl chloride (55.2 g, 0.409 mol) was slowly added to the solution of 1, and the reaction mixture was gently refluxed for 3 hours. The resulting red solution was cooled to room temperature, quickly filtered through glass wool, and concentrated by rotary evaporation to yield 23 g of 4-chlorobenzene sulfenyl chloride, 2 as a viscous red oil. This crude material was used immediately for preparation of 4.